Cas no 1805443-81-5 (2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde
• CAS No: 1805443-81-5
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4864461
• Update Time: 2025-05-23

2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-6-5(12(14)15)3(2-13)1-4(11-6)7(9)10/h1-2,7H
• InChI Key： UPNWFOCDYMDYHQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde

2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde (CAS No. 1805443-81-5)

The compound 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde, identified by the CAS registry number CAS No. 1805443-81-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of multiple functional groups, including a bromine atom, a difluoromethyl group, a nitro group, and an aldehyde group, makes this molecule particularly interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The 2-Bromo substituent in this compound is known to enhance the molecule's stability and reactivity, making it a valuable intermediate in the synthesis of more complex structures. Similarly, the difluoromethyl group contributes to the molecule's lipophilicity, which is crucial for improving drug bioavailability. The nitro group introduces electron-withdrawing effects, further modulating the electronic properties of the pyridine ring.

The aldehyde group at position 4 of the pyridine ring provides additional functionality, enabling further chemical transformations such as condensation reactions or cross-coupling reactions. These reactions are essential for constructing larger molecular frameworks with tailored properties. For instance, researchers have utilized similar aldehyde-containing pyridines in the synthesis of heterocyclic compounds that exhibit potent anti-inflammatory and anticancer activities.

In terms of synthesis, the preparation of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde typically involves multi-step organic reactions. Key steps include nucleophilic substitution to introduce the bromine atom, fluorination reactions to attach the difluoromethyl group, and nitration to install the nitro substituent. The aldehyde group is often introduced through oxidation reactions or through direct alkylation strategies. These synthetic pathways are optimized to ensure high yields and purity, which are critical for downstream applications.

The compound's versatility has led to its exploration in various applications. In medicinal chemistry, it serves as a valuable building block for constructing bioactive molecules with improved pharmacokinetic profiles. For example, recent studies have demonstrated its use in designing inhibitors for kinases involved in cancer progression. Additionally, its unique electronic properties make it a candidate for use in organic electronics, where pyridine derivatives are employed as components in light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxaldehyde (CAS No. 1805443-81-5) is a multifaceted compound with significant potential across diverse fields. Its complex structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.